Cas no 138811-45-7 (1,2,3,5,6-Penta-O-benzoyl-a,b-galactofuranose)

• Product Name: 1,2,3,5,6-Penta-O-benzoyl-a,b-galactofuranose
• CAS No: 138811-45-7
• MF: C₄₁H₃₂O₁₁
• MW: 700.686192512512
• CID: 3162384
• PubChem ID: 71751498
• Update Time: 2025-06-29

1,2,3,5,6-Penta-O-benzoyl-a,b-galactofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2,3,5,6-penta-O-benzoyl-D-galactofuranose
• 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose
• 1,2,3,5,6-penta-O-benzoyl-D-galactofuranoside
• 1,2,3,5,6-penta-O-benzoyl-α
• 1,2,3,5,6-penta-O-benzoyl-α,β-D-galactofuranose
• 1,2,3,5,6-penta-O-benzoyl-β-D-galactofuranose
• penta-O-benzoyl-D-galactofuranose
• penta-O-benzoyl-D-galctofuranose
• ss-D-galactofuranose
• 1,2,3,5,6-Penta-O-benzoyl-?,?-galactofuranose
• 138811-45-7
• 1,2,3,5,6-Penta-O-benzoyl-alpha,beta-galactofuranose
• 1,2,3,5,6-Penta-O-benzoyl-a,b-galactofuranose

• Inchi： 1S/C41H32O11/c42-36(27-16-6-1-7-17-27)47-26-32(48-37(43)28-18-8-2-9-19-28)33-34(49-38(44)29-20-10-3-11-21-29)35(50-39(45)30-22-12-4-13-23-30)41(51-33)52-40(46)31-24-14-5-15-25-31/h1-25,32-35,41H,26H2/t32-,33-,34-,35+,41?/m0/s1
• InChI Key： IAWBDGWDEQIAPH-IDBFJYASSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]1[C@H](COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 700.19400
• Monoisotopic Mass: 700.19446183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 52
• Rotatable Bond Count: 17
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 140.73000
• LogP: 6.10210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives

Additional information on 1,2,3,5,6-Penta-O-benzoyl-a,b-galactofuranose

1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose (CAS No. 138811-45-7): A Comprehensive Overview

1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose (CAS No. 138811-45-7) is a complex carbohydrate derivative that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is a fully benzoylated derivative of galactofuranose, a five-membered ring sugar that plays a crucial role in various biological processes. The benzoylation of the hydroxyl groups provides enhanced stability and solubility properties, making it a valuable intermediate in the synthesis of more complex glycosides and glycoconjugates.

The structure of 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose consists of a central galactofuranose core with five benzoyl groups attached to the hydroxyl functionalities at positions 1, 2, 3, 5, and 6. This unique configuration imparts several advantageous properties to the molecule. The benzoyl groups act as protecting groups during synthetic transformations, allowing for selective modifications at specific sites without interference from other reactive groups. This makes 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose an ideal starting material for the synthesis of complex carbohydrates and glycoconjugates.

In recent years, the study of carbohydrates and their derivatives has seen significant advancements due to their wide-ranging applications in pharmaceuticals and biotechnology. One notable area of research is the development of carbohydrate-based vaccines and therapeutics. Galactofuranose derivatives like 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose have been explored for their potential in modulating immune responses and targeting specific pathogens. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of galactofuranose derivatives as inhibitors of glycosyltransferases involved in bacterial cell wall biosynthesis.

The synthesis of 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose typically involves a multi-step process starting from D-galactose or its derivatives. The key steps include the protection of hydroxyl groups with benzoyl chloride followed by ring closure to form the furanose ring. The choice of solvent and reaction conditions is critical to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for the synthesis of such compounds. For example, using microwave-assisted reactions has been shown to significantly reduce reaction times and improve yields.

Beyond its use as a synthetic intermediate, 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose has also found applications in analytical chemistry. Its well-defined structure and high purity make it suitable for use as a reference standard in chromatographic analyses. Additionally, the compound's stability under various conditions allows for reliable quantification and identification in complex mixtures.

In the context of drug discovery and development, galactofuranose derivatives have shown promise as lead compounds for various therapeutic targets. For instance, they have been investigated for their anti-inflammatory properties and their ability to modulate immune responses. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that certain galactofuranose derivatives exhibit potent anti-inflammatory activity by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6.

The biological activity of 1,2,3,5,6-Penta-O-benzoyl-α,β-galactofuranose is closely related to its structural features. The presence of multiple hydroxyl groups and the five-membered furanose ring provides opportunities for hydrogen bonding and other non-covalent interactions that are crucial for binding to biological targets. These interactions can be fine-tuned by modifying the substituents on the sugar core or by attaching functional groups to the benzoyl moieties.

In conclusion, 1，2，3，5，6-Penta-O-benzoyl-α，β-galactofuranose (CAS No. 138811-45-7) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural properties make it an excellent starting material for the synthesis of complex carbohydrates and glycoconjugates. Ongoing research continues to uncover new applications for this compound in pharmaceuticals and biotechnology.